![molecular formula C21H25N5O3S B4579347 N-(2,5-dimethoxyphenyl)-2-({5-[3-(dimethylamino)phenyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)acetamide](/img/structure/B4579347.png)
N-(2,5-dimethoxyphenyl)-2-({5-[3-(dimethylamino)phenyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)acetamide
Overview
Description
N-(2,5-dimethoxyphenyl)-2-({5-[3-(dimethylamino)phenyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)acetamide is a useful research compound. Its molecular formula is C21H25N5O3S and its molecular weight is 427.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 427.16781085 g/mol and the complexity rating of the compound is 555. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Radiosynthesis and Biological Evaluation
- Radiosynthesis for Metabolic Studies : Compounds similar to the one mentioned are synthesized for high specificity in studies related to their metabolism and mode of action within biological systems. For example, radiolabeled chloroacetanilide herbicides and dichloroacetamide safeners have been developed for metabolic studies (Latli & Casida, 1995).
- Anticancer Agents : Derivatives with similar structures have been synthesized and evaluated for their anticancer activities, with some showing high selectivity and efficacy against specific cancer cell lines, suggesting potential applications in cancer therapy (Evren et al., 2019).
Synthetic and Chemical Studies
- Heterocyclic Syntheses : Research into thioureido-acetamides and related compounds has led to the development of various heterocyclic syntheses through one-pot cascade reactions, demonstrating the compound's utility in creating new heterocycles with possible pharmaceutical applications (Schmeyers & Kaupp, 2002).
Molecular Docking and Enzyme Inhibition
- Cholinesterase Inhibition : Some derivatives have been synthesized and assessed for their potential in inhibiting cholinesterases, showing moderate to good activities. These findings indicate possible applications in treating diseases related to cholinesterase malfunction, such as Alzheimer's disease (Riaz et al., 2020).
Synthetic Methodologies and Chemical Properties
- Advanced Synthetic Techniques : Studies on similar compounds involve advanced synthetic methodologies for introducing various functional groups, which can significantly alter the biological activity and solubility of these molecules, pointing towards their versatile applications in medicinal chemistry and drug design (Yu et al., 2014).
properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-2-[[5-[3-(dimethylamino)phenyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O3S/c1-25(2)15-8-6-7-14(11-15)20-23-24-21(26(20)3)30-13-19(27)22-17-12-16(28-4)9-10-18(17)29-5/h6-12H,13H2,1-5H3,(H,22,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVUURARBIYCSMG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1SCC(=O)NC2=C(C=CC(=C2)OC)OC)C3=CC(=CC=C3)N(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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